Sirtuin modulator 1
Description
Sirtuin modulator 1 is a sirtuin modulator extracted from patent WO/2010071853 A1, compound 570, with EC1.5 <1 uM.
Scientific Research Applications
Assay Development for Sirtuin Modulators
- Sirtuins are NAD(+) dependent lysine deacylases, involved in various regulatory processes such as metabolic pathways, DNA repair, and stress response. Efficient and simple continuous activity assays for sirtuins are crucial for systematic discovery of modulators and potential therapeutics. Improved assays for sirtuins have been developed, enabling more reliable determination of inhibitor values and facilitating drug development targeting sirtuins (Roessler et al., 2015).
Therapeutic Applications of Sirtuin Modulators
- Sirtuins play a key role in the regulation of gene expression, the cell cycle, apoptosis, neurodegeneration, and several age-related diseases. Sirtuin modulators are being explored for their therapeutic applications in various diseases. The structural elucidation of sirtuins is aiding the development of isoform-specific selective modulators, which could serve as potential therapeutic agents (Garg et al., 2021).
Role in Cellular and Biological Functions
- Sirtuins modulate the function of many cellular proteins through reversible acetylation-deacetylation cycles, affecting physiological responses with implications for treating diseases of aging. Small-molecule modulators of sirtuins have shown efficacy in preclinical models of metabolic, neurodegenerative, and inflammatory diseases, highlighting their potential as drug discovery targets in multiple therapeutic areas (Lavu et al., 2008).
Impact on Mitochondrial Function and Energy Production
- Sirtuins, especially SIRT1 and SIRT3, are central to the control of metabolic processes. They are activated by high NAD(+) levels, a condition caused by low cellular energy status. By deacetylating various proteins, SIRT1 and SIRT3 increase cellular energy stores and maintain cellular energy homeostasis. Their role is crucial in various metabolic disorders, and activation of sirtuins can protect against diet-induced obesity, type 2 diabetes, and nonalcoholic fatty liver disease (Nogueiras et al., 2012).
Potential in Cancer Therapy
- Sirtuins, particularly SIRT1 and SIRT2, have been identified as potential targets for cancer therapy. Small chemical compounds that modulate sirtuins enable a greater understanding of their biological function and molecular mechanisms. This opens up possibilities for using sirtuin modulators in both cancer prevention and treatment (Kozako et al., 2014).
properties
Product Name |
Sirtuin modulator 1 |
|---|---|
Molecular Formula |
C31H32ClN5O2S2 |
Molecular Weight |
606.2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
